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Compound of Interest

Compound Name: 1,3-Dimethyluric acid-13C4,15N3

Cat. No.: B12057704

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a detailed, step-by-step procedure for the safe
disposal of 1,3-Dimethyluric acid-*3Ca4,*>Ns, a stable, non-radioactive isotopically labeled
compound.

Essential Safety and Handling Information

1,3-Dimethyluric acid, including its isotopically labeled forms, is a combustible solid. While it is
not classified as a hazardous substance, it is crucial to follow standard laboratory safety
protocols. Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab
coat, should be worn at all times when handling the compound.

Quantitative Data Summary

For quick reference, the key physical and safety properties of 1,3-Dimethyluric acid are
summarized in the table below.
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Property Value

Physical State Solid

Appearance White to off-white powder
Molecular Formula C7HsN4Os (unlabeled)
Storage Temperature -20°C

Hazard Classification Combustible Solid

Step-by-Step Disposal Protocol

The disposal of 1,3-Dimethyluric acid-13Ca4,2°Ns is governed by its chemical properties as the
stable isotopic labels (33C and °N) do not confer radioactivity.[1][2] Therefore, it should be
treated as non-hazardous chemical waste, in accordance with local, state, and federal
regulations.[3]

1. Waste ldentification and Segregation:

» Designate a specific, clearly labeled waste container for 1,3-Dimethyluric acid-13Ca4,2>N3
waste.

» Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's hazardous waste management plan.

2. Containerization:

» Use a high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid for
solid waste.

e For solutions, use a compatible liquid waste container.

o Ensure the container is properly labeled with the full chemical name: "1,3-Dimethyluric acid-
13C4,15N3".

3. Waste Accumulation:
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o Store the waste container in a designated, well-ventilated, and cool area, away from heat
sources and incompatible materials.

» Keep the container closed at all times except when adding waste.
4. Disposal Request:

e Once the waste container is full, or in accordance with your laboratory's waste disposal
schedule, arrange for pickup by your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor.

o Complete all required waste disposal forms accurately, providing the full chemical name and
quantity.

5. Decontamination of Empty Containers:

o Triple-rinse the empty 1,3-Dimethyluric acid-3C4,>Ns container with a suitable solvent (e.qg.,
water or ethanol).

o Collect the rinsate and dispose of it as chemical waste.

» After thorough cleaning, the container can be disposed of as non-hazardous waste or
recycled, depending on institutional policies.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Dimethyluric acid-13Ca,*>Ns.

Follow local, state, and
federal regulations

Start: Have 1,3-Dimethyluric acid-
13C4,15N3 for disposal

Is the compound radioactive? No (Stable Isotopes) Treat as chemical waste End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1,3-Dimethyluric acid-13Ca,>Ns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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